molecular formula C13H16O5 B8445472 4-(4-Carboxymethyl-phenoxy)-butyric acid methyl ester

4-(4-Carboxymethyl-phenoxy)-butyric acid methyl ester

Cat. No.: B8445472
M. Wt: 252.26 g/mol
InChI Key: DPMIXRFRINHZMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Carboxymethyl-phenoxy)-butyric acid methyl ester is a useful research compound. Its molecular formula is C13H16O5 and its molecular weight is 252.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H16O5

Molecular Weight

252.26 g/mol

IUPAC Name

2-[4-(4-methoxy-4-oxobutoxy)phenyl]acetic acid

InChI

InChI=1S/C13H16O5/c1-17-13(16)3-2-8-18-11-6-4-10(5-7-11)9-12(14)15/h4-7H,2-3,8-9H2,1H3,(H,14,15)

InChI Key

DPMIXRFRINHZMF-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCCOC1=CC=C(C=C1)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(4-Benzyloxycarbonylmethyl-phenoxy)-butyric acid methyl ester (1.4 g, 4.09 mmol) was dissolved in EtOAc (60 ml). Pd/carbon (100 mg) was added and the reaction stirred under a hydrogen atmosphere (balloon) for 16 h at room temperature. The reaction mixture was filtered through a pad of celite and the pad washed with EtOAc. The filtrate was evaporated to dryness to give a white solid (1.03 g, 100% yield). LCMS purity 93%, m/z 253 [M++H]+.
Name
4-(4-Benzyloxycarbonylmethyl-phenoxy)-butyric acid methyl ester
Quantity
1.4 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Pd carbon
Quantity
100 mg
Type
catalyst
Reaction Step Two
Name
Yield
100%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.